Potent and Species-Selective Carboxylesterase (CE) Inhibition vs. Benzil
The compound demonstrates species-dependent inhibition of carboxylesterases (CEs), enzymes critical in drug metabolism and detoxification. Against pig liver CE, it exhibits an IC50 of 5.64 µM, which is 6-fold more potent than the standard CE inhibitor benzil (IC50 = 33.9 µM) in a comparable rat liver CE assay [1][2]. Its potency is even more pronounced against rat liver microsomal CE, with an IC50 of 25 nM [1].
| Evidence Dimension | Enzyme Inhibition (Carboxylesterase) |
|---|---|
| Target Compound Data | IC50 = 5.64 µM (pig liver CE); IC50 = 0.025 µM (rat liver CE) |
| Comparator Or Baseline | Benzil (standard CE inhibitor): IC50 = 33.9 µM (rat liver CE) |
| Quantified Difference | ~6-fold higher potency than benzil for pig/rat CE models |
| Conditions | In vitro enzyme inhibition assay using p-nitrophenyl acetate substrate; 5 min incubation [1]. |
Why This Matters
This specific potency profile is essential for research into ester prodrug activation or detoxification pathways, where modulating CE activity with a compound that is more potent than a standard like benzil can lead to more efficient experimental outcomes.
- [1] BindingDB. (2026). Entry for BDBM50412692 (CHEMBL460807). The Binding Database, University of California San Diego. Retrieved April 15, 2026. View Source
- [2] AACR. (n.d.). Table 3: IC50 for cells treated with CPT-11 in combination with carboxylesterase inhibitors. American Association for Cancer Research. Retrieved April 15, 2026. View Source
